Cas no 338409-62-4 (2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid)

• Product Name: 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid
• CAS No: 338409-62-4
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD00202280
• CID: 1460195
• PubChem ID: 737675
• Update Time: 2025-06-08

2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methylanilino)-2-oxoethyl]sulfanylacetic Acid
• 2-{[N-(4-methylphenyl)carbamoyl]methylthio}acetic acid
• AC1LEKUL
• Oprea1_211961
• Oprea1_660971
• CTK7G5486
• oxotoluidinoethylsulfanylaceticacid
• 2-{[2-OXO-2-(4-TOLUIDINO)ETHYL]SULFANYL}-ACETIC ACID
• 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid

• MDL： MFCD00202280
• Inchi： 1S/C11H13NO3S/c1-8-2-4-9(5-3-8)12-10(13)6-16-7-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： RXHIHKOQEFDAFN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 110-111°C

2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid

Recent Advances in the Study of 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic Acid (CAS: 338409-62-4)

In recent years, the compound 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid (CAS: 338409-62-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl acetic acid moiety and toluidino group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid. Recent publications have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized product, ensuring reliability in subsequent biological assays.

Biological evaluations of 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid have revealed its potential as an anti-inflammatory and antimicrobial agent. In vitro studies demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), suggesting its utility in treating chronic inflammatory conditions. Additionally, the compound exhibited moderate antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, highlighting its potential as a lead compound for antibiotic development.

Further investigations into the pharmacokinetics and toxicity profile of 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid are underway. Preliminary data indicate favorable absorption and distribution properties, although more comprehensive studies are needed to assess its metabolic stability and potential side effects. Researchers are also exploring its synergistic effects with existing drugs to enhance therapeutic efficacy and reduce resistance development.

In conclusion, 2-{2-Oxo-2-(4-toluidino)ethylsulfanyl}acetic acid (CAS: 338409-62-4) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and relatively straightforward synthesis make it an attractive target for future research. Continued efforts to optimize its properties and evaluate its safety and efficacy will be crucial in translating these findings into clinical applications.